Cas no 1113123-25-3 (1-(4-chlorophenyl)-3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one)

• Product Name: 1-(4-chlorophenyl)-3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one
• CAS No: 1113123-25-3
• MF: C₁₈H₁₀Cl₂N₄O₂
• MW: 385.203601360321
• CID: 5389126
• Update Time: 2025-10-29

1-(4-chlorophenyl)-3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridazin-4-one
• 1-(4-chlorophenyl)-3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one

• Inchi： 1S/C18H10Cl2N4O2/c19-12-3-1-11(2-4-12)17-21-18(26-23-17)16-15(25)9-10-24(22-16)14-7-5-13(20)6-8-14/h1-10H
• InChI Key： GQIOUXGYWQXFJW-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=C(Cl)C=C3)N=2)=NN(C2=CC=C(Cl)C=C2)C=CC1=O

Additional information on 1-(4-chlorophenyl)-3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one

Introduction to 1-(4-chlorophenyl)-3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one and Its Significance in Modern Chemical Biology

1-(4-chlorophenyl)-3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one, identified by its CAS number 1113123-25-3, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a complex arrangement of functional groups, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The structural motif of this compound encompasses a dihydropyridazine core linked to a 1,2,4-oxadiazole ring, both of which are known for their versatile roles in medicinal chemistry.

The dihydropyridazine moiety is particularly noteworthy for its ability to modulate biological pathways through interactions with specific targets. In recent years, dihydropyridazines have been explored as key structural components in the development of bioactive molecules due to their stability and tunable electronic properties. The presence of a chlorophenyl group at the 4-position of the dihydropyridazine ring further enhances the compound's pharmacological profile by introducing lipophilicity and potential metabolic stability. This feature is critical in pharmaceutical design, as it can influence absorption, distribution, metabolism, and excretion (ADME) properties.

Additionally, the 1,2,4-oxadiazole component of the molecule adds another layer of complexity and functionality. Oxadiazoles are heterocyclic compounds that have been widely investigated for their bioactivity across various therapeutic areas. They exhibit a broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The integration of an oxadiazole ring into the 1-(4-chlorophenyl)-3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one structure suggests that this compound may possess multiple modes of action simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies indicate that the chlorophenyl and oxadiazole moieties may interact with proteins involved in signal transduction and enzyme inhibition. Such interactions are pivotal in modulating cellular processes relevant to diseases like cancer and neurodegeneration. The dihydropyridazine core is also expected to contribute to binding affinity by forming hydrogen bonds or hydrophobic interactions with target residues.

In the context of drug discovery, the synthesis and optimization of derivatives of 1-(4-chlorophenyl)-3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one represent an active area of research. Researchers are employing both traditional synthetic methodologies and cutting-edge techniques such as flow chemistry to access novel analogs with enhanced potency and selectivity. The use of high-throughput screening (HTS) has further accelerated the identification of lead compounds derived from this scaffold.

The potential therapeutic applications of this compound are multifaceted. Preliminary studies suggest that it may exhibit inhibitory activity against enzymes implicated in inflammatory responses. The oxadiazole ring is particularly relevant here, as it has been shown to disrupt inflammatory signaling pathways by interacting with key transcription factors. Furthermore, the dihydropyridazine moiety could contribute to anti-proliferative effects by interfering with microtubule dynamics or kinase activity.

Another exciting avenue explored by researchers is the modulation of neurotransmitter systems using derivatives of 1-(4-chlorophenyl)-3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one. The structural features present in this molecule suggest that it may interact with receptors or transporters involved in central nervous system (CNS) function. Such interactions could lead to the development of novel treatments for neurological disorders characterized by aberrant neuronal communication.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the heterocyclic cores and functional group transformations to introduce the necessary substituents. Advances in catalytic methods have allowed for more efficient synthesis routes while minimizing environmental impact.

From a regulatory perspective, 1-(4-chlorophenyl)-3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one must be evaluated for safety and efficacy before proceeding to clinical trials. Preclinical studies involving cell culture assays and animal models are essential to assess its pharmacokinetic properties and potential side effects. These studies provide critical data for determining whether the compound progresses to human testing phases.

The integration of machine learning algorithms into drug discovery pipelines has significantly impacted the development process for compounds like 1113123-25-3 derivatives. By analyzing vast datasets containing structural information and biological activity data, machine learning models can predict promising candidates for further investigation . This approach not only saves time but also enhances the likelihood of identifying molecules with optimal pharmacological profiles.

In conclusion, 1-(4-chlorophenyl)-3-[3-(4-chlorophenyl)-1, 2, ۴-oxydiazol -۵ - yl] - ۱،۴-dihidropiridazin -۴-on represents a fascinating subject of study within chemical biology . Its unique structural features , coupled with emerging research findings , position it as a valuable scaffold for developing novel therapeutic agents . As scientific understanding evolves , so too will our appreciation for how such molecules can contribute to addressing complex diseases through innovative medicinal chemistry approaches .